Cas no 352018-88-3 ((5-Phenyl-1,3-oxazol-4-yl)methanol)

(5-Phenyl-1,3-oxazol-4-yl)methanol structure
352018-88-3 structure
Product Name:(5-Phenyl-1,3-oxazol-4-yl)methanol
CAS No:352018-88-3
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD16990221
CID:67801
PubChem ID:2776302
Update Time:2025-04-18

(5-Phenyl-1,3-oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Phenyloxazol-4-yl)methanol
    • (5-Phenyl-1,3-oxazol-4-yl)methanol
    • 4-(HYDROXYMETHYL)-5-PHENYLOXAZOLE
    • 5-Phenyl-1,3-oxazole-4-methanol
    • (4-Phenyl-oxazol-5-yl)-methanol
    • SDCCGMLS-0065952.P001
    • (5-Phenyloxazol-4-yl)-methanol
    • BP-10461
    • FT-0604831
    • CS-0206764
    • DTXSID50379970
    • (5-phenyl-1,3-oxazol-4-yl)methanol, AldrichCPR
    • AKOS006229033
    • SCHEMBL3075748
    • AC-9054
    • 352018-88-3
    • A822643
    • (5-phenyl-4-oxazolyl)methanol
    • A6182
    • AS-59901
    • MFCD03086105
    • J-501613
    • A12449
    • MDL： MFCD16990221
    • Inchi： 1S/C10H9NO2/c12-6-9-10(13-7-11-9)8-4-2-1-3-5-8/h1-5,7,12H,6H2
    • InChI Key： LVHWTAMRDRDXJP-UHFFFAOYSA-N
    • SMILES： O1C=NC(CO)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.06337
  • Monoisotopic Mass: 175.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.211
  • Melting Point: 95-97 ºC
  • Boiling Point: 366.6 °C at 760 mmHg
  • Flash Point: 366.6 °C at 760 mmHg
  • Refractive Index: 1.573
  • PSA: 46.26

(5-Phenyl-1,3-oxazol-4-yl)methanol Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

(5-Phenyl-1,3-oxazol-4-yl)methanol Pricemore >>

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abcr
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abcr
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